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Compound of Interest

Compound Name: 4-Fluoro-2-hydroxybenzaldehyde

Cat. No.: B130115 Get Quote

Essential Safety and Handling Guide for 4-Fluoro-2-
hydroxybenzaldehyde
This guide provides critical safety, operational, and disposal information for laboratory

professionals handling 4-Fluoro-2-hydroxybenzaldehyde (CAS No: 348-28-7). Adherence to

these procedures is essential for ensuring personal safety and maintaining experimental

integrity.

Hazard Identification: 4-Fluoro-2-hydroxybenzaldehyde is classified with the following

hazards:

Causes skin irritation.[1][2][3]

Causes serious eye irritation.[2][3]

May cause respiratory irritation.[1][2][3]

The signal word for this chemical is "Warning".

Personal Protective Equipment (PPE) Summary
Proper personal protective equipment is the first line of defense against chemical exposure.

The following table summarizes the recommended PPE for handling 4-Fluoro-2-
hydroxybenzaldehyde.
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Body Part Recommended Protection
Specifications and Best
Practices

Eyes/Face
Safety glasses with side-

shields or Chemical goggles

Must conform to EN166 (EU)

or be NIOSH (US) approved. A

face shield may be worn for

additional protection.[1]

Skin Chemical-resistant gloves

Nitrile rubber gloves are

recommended. Inspect gloves

for integrity before each use

and dispose of them properly

after handling.[1][4]

Protective clothing

A lab coat, chemical-resistant

apron, or coveralls should be

worn to prevent skin contact.

[1][4]

Respiratory Ventilated area or Respirator

Handle in a well-ventilated

area. If dusts or aerosols are

generated, a NIOSH-approved

dust respirator is

recommended. For large-scale

operations or in case of

inadequate ventilation, a self-

contained breathing apparatus

(SCBA) may be necessary.[1]

[4]

Operational and Disposal Plans
A systematic approach to handling, from preparation to disposal, is crucial for minimizing risks.

Step-by-Step Handling Protocol
Engineering Controls: Always handle 4-Fluoro-2-hydroxybenzaldehyde in a well-ventilated

area, preferably within a certified chemical fume hood to minimize inhalation exposure.[1][5]
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Ensure that eyewash stations and safety showers are readily accessible and have been

recently tested.[4]

Don PPE: Before handling the chemical, put on all required PPE as outlined in the table

above.

Weighing and Dispensing: To prevent the generation of dust, handle the solid compound with

care.[1][5] Use a spatula for transfers. For larger quantities, consider using an explosion-

proof vacuum for cleanup of any spilled material.[1]

During Operation: Avoid all personal contact with the substance.[1] Do not eat, drink, or

smoke in the handling area.[1] Keep the container tightly closed when not in use.[1]

Post-Handling: After handling, thoroughly wash hands and any exposed skin with soap and

water.[1] Clean the work area and decontaminate any equipment used. Dispose of

contaminated gloves and other disposable PPE as hazardous waste.[6]

Storage Plan
Store the chemical in a cool, dry, and well-ventilated area, away from incompatible materials.

[1][5]

Keep the container tightly sealed to prevent contamination and moisture absorption.[1][5]

Protect containers from physical damage and inspect them regularly for leaks.[1]

Spill and Disposal Plan
Spill Response:

Minor Spills: In the event of a small spill, wear your full PPE.[1] Use dry cleanup procedures;

sweep up the material and place it in a sealed, labeled container for disposal.[1] Avoid

generating dust.[1] Wash the spill area with soap and water, ensuring the runoff does not

enter drains.[1]

Major Spills: Evacuate the area and alert emergency services.[1]

Waste Disposal:
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Waste containing 4-Fluoro-2-hydroxybenzaldehyde is classified as hazardous waste and

must be disposed of accordingly.[7]

Unused Product: Collect surplus and non-recyclable 4-Fluoro-2-hydroxybenzaldehyde for

disposal by a licensed waste disposal company.[1][3][8]

Containers: Do not reuse empty containers. Dispose of them as unused products in

accordance with local regulations.[6]

DO NOT dispose of the chemical down the drain or into the environment.[5]

Safe Handling Workflow
The following diagram illustrates the key procedural steps for the safe handling of 4-Fluoro-2-
hydroxybenzaldehyde.
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Caption: Workflow for safe handling of 4-Fluoro-2-hydroxybenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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